Cas no 1021257-83-9 (2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide
• CAS No: 1021257-83-9
• MF: C₂₂H₁₉ClN₄OS
• MW: 422.930462121964
• CID: 5380912
• Update Time: 2025-10-05

2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(2,5-dimethylphenyl)acetamide
• 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C22H19ClN4OS/c1-14-3-4-15(2)18(11-14)25-21(28)13-29-22-20-12-19(26-27(20)10-9-24-22)16-5-7-17(23)8-6-16/h3-12H,13H2,1-2H3,(H,25,28)
• InChI Key： ZYJQSHMTPVRDQM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1=NC=CN2N=C(C3=CC=C(Cl)C=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide

Compound CAS No. 1021257-83-9: A Comprehensive Overview

The compound CAS No. 1021257-83-9, also known as 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a pyrazolo[1,5-a]pyrazine ring system, a sulfanyl group, and an acetamide moiety. The presence of these groups contributes to its versatile reactivity and selectivity in chemical reactions. Notably, the 4-chlorophenyl substituent enhances the compound's stability and bioavailability, while the pyrazolo[1,5-a]pyrazine core provides a rigid framework that facilitates specific interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving palladium-catalyzed cross-coupling and microwave-assisted synthesis. These methods not only improve yield but also ensure high purity, which is critical for its application in pharmaceutical research. The compound's ability to act as a potent inhibitor of certain enzymes has been validated in vitro, suggesting its potential as a lead compound for developing novel therapeutic agents.

In terms of pharmacological applications, studies have demonstrated that this compound exhibits significant activity against various disease models, including cancer and neurodegenerative disorders. Its mechanism of action involves selective inhibition of key signaling pathways, which has been corroborated by advanced imaging techniques such as fluorescence resonance energy transfer (FRET) and cryo-electron microscopy (cryo-EM). These findings underscore its potential as a drug candidate with high therapeutic value.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors. Researchers have explored its ability to form self-assembled monolayers (SAMs), which could enhance the performance of electronic devices by improving charge transport properties.

The environmental impact of this compound has also been a subject of recent investigation. Studies indicate that it exhibits low toxicity to aquatic organisms under standard laboratory conditions, suggesting its eco-friendly profile. However, further research is required to fully understand its long-term environmental effects and degradation pathways.

In conclusion, CAS No. 1021257-83-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and related fields.